R 428 dihydrochloride

• Molecular Formula: C30H36Cl2N8
• Molecular Weight: 579.6 g/mol
• IUPAC Name: 1-(3,4-diazatricyclo[9.4.0.02,7]pentadeca-1(15),2,4,6,11,13-hexaen-5-yl)-3-N-(7-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-yl)-1,2,4-triazole-3,5-diamine;dihydrochloride
• InChI: InChI=1S/C30H34N8.2ClH/c31-29-33-30(32-24-13-10-20-11-14-25(15-12-22(20)18-24)37-16-3-4-17-37)36-38(29)27-19-23-8-5-7-21-6-1-2-9-26(21)28(23)35-34-27;;/h1-2,6,9-10,13,18-19,25H,3-5,7-8,11-12,14-17H2,(H3,31,32,33,36);2*1H
• InChI Key: KNUMGBTVVFIGFU-UHFFFAOYSA-N
• Isomeric SMILES: C1CCN(C1)[C@H]2CCC3=C(CC2)C=C(C=C3)NC4=NN(C(=N4)N)C5=NN=C6C(=C5)CCCC7=CC=CC=C76.Cl.Cl
• SMILES: C1CCN(C1)C2CCC3=C(CC2)C=C(C=C3)NC4=NN(C(=N4)N)C5=NN=C6C(=C5)CCCC7=CC=CC=C76.Cl.Cl
• solubility: not available
• CAS No.: 2108833-51-6

Description

This compound has shown significant promise in blocking tumor spread and prolonging survival in models of metastatic breast cancer . The hydrochloride salt form of R 428 enhances its solubility in water and dimethyl sulfoxide, making it more suitable for various applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of R 428 dihydrochloride involves multiple steps, including the formation of the core structure and subsequent functionalization. The key steps include:

Formation of the core structure: This involves the cyclization of specific precursors to form the benzo[2,3]cyclohepta[2,4-d]pyridazin-3-yl core.

Functionalization: The core structure is then functionalized with various substituents, including pyrrolidin-1-yl and triazole groups.

Formation of the dihydrochloride salt: The final compound is converted to its dihydrochloride salt form to enhance solubility.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. This includes the use of high-yield reactions, efficient purification methods, and stringent quality control measures to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

R 428 dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups on the compound.

Substitution: The compound can undergo substitution reactions, where specific substituents are replaced with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Various nucleophiles and electrophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of hydroxylated derivatives, while reduction can yield deoxygenated products .

Scientific Research Applications

R 428 dihydrochloride has a wide range of scientific research applications, including:

Cancer Research: It inhibits Axl expression and breast cancer cell metastasis, blocks lysosomal acidification, and induces apoptosis in cancer cells.

Stem Cell Research: It induces beta cell maturation from human induced pluripotent stem cells.

Differentiation Studies: It inhibits preadipocyte differentiation into mature adipocytes.

Pharmacological Studies: It is used to study the role of Axl in various cellular processes, including cell survival, proliferation, adhesion, and migration.

Mechanism of Action

R 428 dihydrochloride exerts its effects by selectively inhibiting the Axl receptor tyrosine kinase. This inhibition blocks Axl-dependent events, including Akt phosphorylation, breast cancer cell invasion, and proinflammatory cytokine production. The compound exhibits over 100-fold selectivity for Axl over other receptors such as the insulin receptor, epidermal growth factor receptor, and platelet-derived growth factor receptor β . The molecular targets and pathways involved include the phosphoinositide 3-kinase–Akt pathway, extracellular signal-regulated kinase, and p38 mitogen-activated protein kinase cascades .

Comparison with Similar Compounds

R 428 dihydrochloride is unique in its high selectivity and potency as an Axl inhibitor. Similar compounds include:

BGB324: Another selective Axl inhibitor with similar properties but different pharmacokinetic profiles.

Gilteritinib: A multi-kinase inhibitor that targets Axl among other kinases but with less selectivity.

Cabozantinib: An inhibitor of multiple receptor tyrosine kinases, including Axl, but with broader activity.

This compound stands out due to its high selectivity for Axl and its effectiveness in preclinical models of cancer metastasis .